2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(2,6-dimethylmorpholino)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(2,6-dimethylmorpholino)ethanone is a useful research compound. Its molecular formula is C24H29N3O6S and its molecular weight is 487.57. The purity is usually 95%.
BenchChem offers high-quality 2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(2,6-dimethylmorpholino)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(2,6-dimethylmorpholino)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Screening
Research has focused on synthesizing new compounds with specific structural motifs, including sulfonyl and benzodioxane components. These compounds have been synthesized and characterized using various spectroscopic techniques. Biological screenings of these compounds reveal diverse biological activities, including enzyme inhibition and antimicrobial properties. For instance, a study on ethylated sulfonamides with a 1,4-benzodioxane moiety demonstrated good inhibitors of lipoxygenase and moderate inhibitors of acetylcholinesterase, butyrylcholinesterase, and α-glucosidase, with some compounds exhibiting good antibacterial properties (Irshad et al., 2016).
Antioxidant Activity
Compounds incorporating benzodioxane and imidazole motifs have been evaluated for their antioxidant activities. A novel series of 5-Substituted 1-Aryl-2,3-diphenyl imidazoles showed predominant antioxidant activity, suggesting the potential of these compounds in developing antioxidant therapies (Naik, Kumar, & Rangaswamy, 2012).
Enzyme Inhibition for Therapeutic Applications
Several studies have synthesized and tested compounds for their potential as enzyme inhibitors, targeting enzymes like α-glucosidase and acetylcholinesterase. These activities are crucial for the development of treatments for diseases like diabetes and Alzheimer's. For example, compounds with a 1,4-benzodioxan-6-yl motif showed significant inhibitory potential against α-glucosidase, indicating their therapeutic potential (Abbasi et al., 2019).
Antimicrobial and Anti-inflammatory Properties
The synthesis of compounds with specific structural features has led to the discovery of new antimicrobial and anti-inflammatory agents. Such studies contribute to the development of new drugs and treatments for various infections and inflammatory conditions. Research on compounds incorporating sulfonyl and benzodioxane motifs has shown promising antimicrobial and anti-inflammatory activities (Patel et al., 2009).
properties
IUPAC Name |
2-[2-[(3,5-dimethoxyphenyl)methylsulfonyl]benzimidazol-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O6S/c1-16-12-26(13-17(2)33-16)23(28)14-27-22-8-6-5-7-21(22)25-24(27)34(29,30)15-18-9-19(31-3)11-20(10-18)32-4/h5-11,16-17H,12-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUKVEGQPBPOGDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)CN2C3=CC=CC=C3N=C2S(=O)(=O)CC4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(2,6-dimethylmorpholino)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.